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Compound of Interest

Compound Name: 2,6-Difluoro-3-nitropyridine

Cat. No.: B1354151 Get Quote

Essential Safety and Handling Guide for 2,6-
Difluoro-3-nitropyridine
This guide provides immediate, essential safety and logistical information for handling 2,6-
Difluoro-3-nitropyridine in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development.

Chemical Identifier:

Name: 2,6-Difluoro-3-nitropyridine

CAS Number: 58602-02-1

Physical Form: Solid or semi-solid

Hazard Summary and Personal Protective
Equipment (PPE)
2,6-Difluoro-3-nitropyridine is a hazardous substance that requires careful handling to avoid

adverse health effects. The primary hazards include ingestion, skin and eye contact, and

inhalation. The signal word for this chemical is "Warning".

Hazard Statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

A comprehensive personal protective equipment (PPE) plan is mandatory for handling this

chemical. The following table summarizes the required PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Chemical safety goggles and

face shield

Goggles must be worn at all

times. A face shield is required

when there is a risk of

splashing or aerosol

generation.[1][2]

Hands Chemical-resistant gloves

Nitrile gloves are a common

choice, but glove

manufacturer's chemical

resistance guides should be

consulted for suitability.[3]

Always inspect gloves before

use and use proper removal

techniques.

Body Chemical-resistant lab coat

A fully buttoned lab coat made

of a suitable material like

Nomex® is recommended.[3]

Respiratory
Use in a well-ventilated area or

with respiratory protection

All handling should be

performed in a certified

chemical fume hood.[4] If a

fume hood is not available or if

aerosolization is significant, a

NIOSH-approved respirator is

necessary.[5]

Feet Closed-toe shoes
Shoes must fully cover the

feet.[3]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Work in a designated area, such as a chemical fume hood, to minimize inhalation exposure.

[4]
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Ensure an eyewash station and safety shower are readily accessible.

Before starting, review the Safety Data Sheet (SDS) for 2,6-Difluoro-3-nitropyridine.

Assemble all necessary equipment and reagents.

2. Handling the Chemical:

Wear the appropriate PPE as detailed in the table above.

Avoid direct contact with the chemical. Use spatulas or other appropriate tools for transfer.

Weigh the solid in a fume hood to prevent inhalation of dust.

If creating a solution, add the solid to the solvent slowly to avoid splashing.

Keep containers tightly closed when not in use.[4][6][7]

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.[4]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[4][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]

Disposal Plan
Proper disposal of 2,6-Difluoro-3-nitropyridine and associated waste is crucial to prevent

environmental contamination and ensure safety.
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Waste Chemical: Dispose of unused or waste 2,6-Difluoro-3-nitropyridine as hazardous

chemical waste. It should be placed in a clearly labeled, sealed container.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, pipette tips, and paper towels, must also be disposed of as hazardous waste.

Consult Local Regulations: All disposal must be in accordance with local, state, and federal

regulations.[4][6] Contact your institution's environmental health and safety (EHS)

department for specific guidance.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling 2,6-Difluoro-3-
nitropyridine.
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Safe Handling Workflow for 2,6-Difluoro-3-nitropyridine
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Caption: Workflow for safe handling of 2,6-Difluoro-3-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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